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Compound of Interest

Compound Name:
1-(4-

(Bromomethyl)phenyl)ethanone

Cat. No.: B1269815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of p-

(bromomethyl)acetophenone (CAS No: 51229-51-7), a key intermediate in organic synthesis.

Understanding the solubility of this compound is crucial for its effective use in reaction

chemistry, purification, and formulation development. This document presents available

solubility data, a comprehensive experimental protocol for solubility determination, and a logical

workflow for assessing solubility.

Quantitative and Qualitative Solubility Data
The solubility of p-(bromomethyl)acetophenone has been characterized in various solvents.

The following table summarizes the available quantitative and qualitative data. It is important to

note that much of the publicly available quantitative data is based on computational predictions.
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Solvent
Chemical
Formula

Solvent
Type

Solubility
Temperatur
e (°C)

Data Type

Water H₂O Polar Protic 0.66 g/L[1][2] 25 Calculated

Water H₂O Polar Protic 1.1 mg/mL Not Specified Calculated[3]

Chloroform CHCl₃ Polar Aprotic
Slightly

Soluble
Not Specified Qualitative[4]

Methanol CH₃OH Polar Protic
Slightly

Soluble
Not Specified Qualitative[4]

Experimental Protocol for Solubility Determination
The following is a standard laboratory procedure for determining the solubility of a solid

compound like p-(bromomethyl)acetophenone in a given solvent. This method, often referred to

as the isothermal equilibrium method, involves saturating a solvent with the solute and then

quantifying the dissolved amount.

Materials and Equipment:

p-(Bromomethyl)acetophenone (solid)

Selected solvents (e.g., water, ethanol, acetone, ethyl acetate, dichloromethane, toluene,

hexane)

Analytical balance (± 0.1 mg accuracy)

Vials with screw caps or sealed test tubes

Constant temperature bath or shaker with temperature control

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE or appropriate material)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer
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Spatula and weighing paper

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of p-(bromomethyl)acetophenone to a series of vials, each

containing a known volume (e.g., 5.0 mL) of a different solvent. An "excess amount"

means adding enough solid so that undissolved particles are clearly visible after initial

mixing.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,

25 °C).

Agitate the mixtures for a sufficient period (typically 24-48 hours) to ensure that equilibrium

is reached. The system is at equilibrium when the concentration of the dissolved solute

remains constant over time.

Sample Collection and Filtration:

After equilibration, allow the vials to stand undisturbed in the temperature bath for at least

2 hours to let the undissolved solid settle.

Carefully draw a sample from the clear supernatant of each vial using a pipette or syringe.

Immediately filter the sample through a syringe filter into a clean, dry vial to remove any

undissolved microparticles. This step is critical to avoid overestimation of solubility.

Quantification:

Accurately dilute a known volume of the clear, filtered saturate with the same solvent used

for dissolution. The dilution factor will depend on the expected concentration and the linear

range of the analytical method.
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Analyze the diluted sample using a pre-calibrated analytical method (e.g., HPLC or UV-Vis

spectrophotometry) to determine the concentration of p-(bromomethyl)acetophenone.

A calibration curve should be prepared using standard solutions of known concentrations

of p-(bromomethyl)acetophenone in the same solvent.

Calculation of Solubility:

Calculate the concentration in the undiluted saturated solution by multiplying the

measured concentration of the diluted sample by the dilution factor.

Express the solubility in appropriate units, such as g/100 mL, mg/mL, or molarity (mol/L).

Logical Workflow for Solubility Assessment
The following diagram illustrates a typical workflow for assessing the solubility of a new

compound. This systematic approach ensures a comprehensive understanding of its solubility

characteristics across a range of solvent polarities.
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Caption: Logical workflow for experimental solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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